Cas no 351076-01-2 (Acetaldehyde, (3-fluorophenoxy)- (9CI))

Acetaldehyde, (3-fluorophenoxy)- (9CI) structure
351076-01-2 structure
Product Name:Acetaldehyde, (3-fluorophenoxy)- (9CI)
CAS No:351076-01-2
MF:C8H7FO2
MW:154.138386011124
CID:1022072
PubChem ID:20800737
Update Time:2025-04-20

Acetaldehyde, (3-fluorophenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, (3-fluorophenoxy)- (9CI)
    • SCHEMBL1431541
    • 2-(3-fluorophenoxy)acetaldehyde
    • Acetaldehyde,(3-fluorophenoxy)-(9ci)
    • 3-Fluorophenoxyacetaldehyde
    • ZDNIRVUEHFVUHU-UHFFFAOYSA-N
    • [(3-fluorophenyl)oxy]acetaldehyde
    • AKOS011011631
    • 351076-01-2
    • A1-19989
    • Inchi: 1S/C8H7FO2/c9-7-2-1-3-8(6-7)11-5-4-10/h1-4,6H,5H2
    • InChI Key: ZDNIRVUEHFVUHU-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)OCC=O

Computed Properties

  • Exact Mass: 154.04300762g/mol
  • Monoisotopic Mass: 154.04300762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3Ų
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